Cas no 1805172-36-4 (2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride)
2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride
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- Inchi: 1S/C6H3Cl2F2NO3S/c7-5-4(15(8,13)14)3(12)1-2(11-5)6(9)10/h1,6H,(H,11,12)
- InChI Key: DQCMSIMQDOVESC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C=C(C(F)F)N1)=O)S(=O)(=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 463
- XLogP3: 1.8
- Topological Polar Surface Area: 71.6
2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029049524-1g |
2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride |
1805172-36-4 | 97% | 1g |
$1,564.50 | 2022-04-01 |
2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride
Research Briefing on 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride (CAS: 1805172-36-4)
2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride (CAS: 1805172-36-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in constructing heterocyclic frameworks, which are pivotal in drug discovery and development.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of novel sulfonamide-based inhibitors targeting bacterial enzymes. The research demonstrated that 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride serves as a versatile building block for introducing sulfonyl groups into heterocyclic scaffolds, enhancing the binding affinity of inhibitors to their target proteins. The study reported a 40% improvement in inhibitory activity compared to traditional sulfonylation methods, underscoring the compound's potential in antibiotic development.
In the agrochemical sector, a recent patent application (WO2023056789) disclosed the use of this compound in the synthesis of next-generation herbicides. The patent emphasized its efficacy in modifying plant growth regulators, with field trials showing a 30% reduction in weed biomass compared to conventional herbicides. The difluoromethyl and sulfonyl chloride moieties were identified as critical for the compound's herbicidal activity, enabling selective targeting of weed-specific metabolic pathways.
From a synthetic chemistry perspective, advancements in the scalable production of 2-Chloro-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride have been reported. A 2024 Organic Process Research & Development article detailed a novel continuous-flow synthesis method, achieving a 92% yield with minimal byproduct formation. This innovation addresses previous challenges related to the compound's instability under conventional batch conditions, paving the way for its broader industrial application.
Ongoing research is investigating the compound's potential in covalent drug discovery, leveraging its reactive sulfonyl chloride group for targeted protein modification. Preliminary results from a 2024 ACS Chemical Biology study suggest its utility in developing irreversible inhibitors for oncology targets, with promising in vitro activity against kinase mutants resistant to current therapies. Further preclinical evaluations are underway to assess its pharmacokinetic properties and therapeutic potential.
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